Cas no 5051-67-2 ([(e)-(4-chlorophenyl)methylideneamino]-trimethylazanium;iodide)

• Product Name: [(e)-(4-chlorophenyl)methylideneamino]-trimethylazanium;iodide
• CAS No: 5051-67-2
• MF: C₁₀H₁₄ClIN₂
• MW: 324.589033603668
• CID: 933889
• PubChem ID: 14813521
• Update Time: 2025-04-19

[(e)-(4-chlorophenyl)methylideneamino]-trimethylazanium;iodide Chemical and Physical Properties

Names and Identifiers

• [(E)-(4-chlorophenyl)methylideneamino]-trimethylazanium,iodide
• [(e)-(4-chlorophenyl)methylideneamino]-trimethylazanium
• iodide
• NSC102595
• NSC-102595
• 5051-67-2
• [(e)-(4-chlorophenyl)methylideneamino]-trimethylazanium;iodide

• Inchi： 1S/C10H14ClN2.HI/c1-13(2,3)12-8-9-4-6-10(11)7-5-9;/h4-8H,1-3H3;1H/q+1;/p-1/b12-8+;
• InChI Key： XBMNEURMAFLVKQ-MXZHIVQLSA-M
• SMILES： [I-].ClC1C=CC(=CC=1)/C=N/[N+](C)(C)C

Computed Properties

• Exact Mass: 197.08472
• Monoisotopic Mass: 323.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 12.36
• LogP: -0.61590